![molecular formula C10H9F3O3 B3169482 5-Methyl-2-(2,2,2-trifluoroethoxy)benzoic acid CAS No. 937602-67-0](/img/structure/B3169482.png)
5-Methyl-2-(2,2,2-trifluoroethoxy)benzoic acid
Overview
Description
5-Methyl-2-(2,2,2-trifluoroethoxy)benzoic acid, also known as 5-methyl-2-trifluoroethoxybenzoic acid (TFEB), is a naturally occurring compound found in plants and animals that has been used in scientific research for its various biochemical and physiological effects. Its chemical structure is C7H5F3O3, and it has a melting point of 83-86°C. TFEB has been studied extensively in the areas of biochemistry, physiology, and pharmacology, and has been found to have a wide range of potential applications.
Scientific Research Applications
TFEB has been studied extensively in the areas of biochemistry, physiology, and pharmacology. It has been found to have a wide range of potential applications, including:
• Modulating the activity of enzymes involved in the metabolism of fatty acids;
• Regulating the expression of genes involved in cell differentiation and proliferation;
• Modulating the activity of transcription factors involved in gene expression;
• Modulating the activity of proteins involved in signal transduction pathways;
• Regulating the activity of enzymes involved in the metabolism of carbohydrates;
• Regulating the activity of enzymes involved in the metabolism of amino acids;
• Regulating the activity of enzymes involved in the metabolism of nucleotides;
• Regulating the activity of proteins involved in apoptosis and cell death;
• Regulating the activity of proteins involved in cell adhesion and migration;
• Regulating the activity of proteins involved in cell differentiation and proliferation;
• Regulating the activity of proteins involved in angiogenesis;
• Regulating the activity of proteins involved in inflammation;
• Regulating the activity of proteins involved in oxidative stress;
• Regulating the activity of proteins involved in cell cycle regulation;
• Regulating the activity of proteins involved in cell metabolism;
• Regulating the activity of proteins involved in DNA repair;
• Regulating the activity of proteins involved in cell motility;
• Regulating the activity of proteins involved in cell adhesion and migration;
• Regulating the activity of proteins involved in cell growth and differentiation;
• Regulating the activity of proteins involved in cell signaling;
• Regulating the activity of proteins involved in cell survival;
• Regulating the activity of proteins involved in cell death;
• Regulating the activity of proteins involved in cell cycle progression;
• Regulating the activity of proteins involved in apoptosis;
• Regulating the activity of proteins involved in angiogenesis;
• Regulating the activity of proteins involved in inflammation;
• Regulating the activity of proteins involved in oxidative stress;
• Regulating the activity of proteins involved in cell cycle regulation;
• Regulating the activity of proteins involved in DNA repair;
• Regulating the activity of proteins involved in cell motility;
• Regulating the activity of proteins involved in cell adhesion and migration;
• Regulating the activity of proteins involved in cell growth and differentiation;
• Regulating the activity of proteins involved in cell signaling;
• Regulating the activity of proteins involved in cell survival;
• Regulating the activity of proteins involved in cell death;
• Regulating the activity of proteins involved in cell cycle progression;
• Regulating the activity of proteins involved in apoptosis;
• Regulating the activity of proteins involved in angiogenesis;
• Regulating the activity of proteins involved in inflammation;
• Regulating the activity of proteins involved in oxidative stress;
• Regulating the activity of proteins involved in cell cycle regulation;
• Regulating the activity of proteins involved in DNA repair;
• Regulating the activity of proteins involved in cell motility;
• Regulating the activity of proteins involved in cell adhesion and migration;
• Regulating the activity of proteins involved in cell growth and differentiation;
• Regulating the activity of proteins involved in cell signaling;
• Regulating the activity of proteins involved in cell survival;
• Regulating the activity of proteins involved in cell death;
• Regulating the activity of proteins involved in cell cycle progression;
• Regulating the activity of
properties
IUPAC Name |
5-methyl-2-(2,2,2-trifluoroethoxy)benzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3O3/c1-6-2-3-8(7(4-6)9(14)15)16-5-10(11,12)13/h2-4H,5H2,1H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVKLYSVVAVHFCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(F)(F)F)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-2-(2,2,2-trifluoroethoxy)benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.